6-(benzylamino)-1,3-dimethyl-5-(naphthalen-1-yl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring . It has a furo[2,3-d]pyrimidine core, which is a fused ring system that is a type of organic compound and consists of a furan ring fused to a pyrimidine ring .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds are often synthesized through condensation reactions . For instance, the synthesis of pyrido[2,3-d]pyrimidin-5-one involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to form the pyrimidine ring .Future Directions
properties
CAS RN |
938036-87-4 |
---|---|
Molecular Formula |
C25H21N3O3 |
Molecular Weight |
411.461 |
IUPAC Name |
6-(benzylamino)-1,3-dimethyl-5-naphthalen-1-ylfuro[2,3-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C25H21N3O3/c1-27-23(29)21-20(19-14-8-12-17-11-6-7-13-18(17)19)22(31-24(21)28(2)25(27)30)26-15-16-9-4-3-5-10-16/h3-14,26H,15H2,1-2H3 |
InChI Key |
CJDULSNIQQTFPR-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=C(O2)NCC3=CC=CC=C3)C4=CC=CC5=CC=CC=C54)C(=O)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.